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Compound of Interest

Compound Name: 5,5-Dimethylhexanoic acid

Cat. No.: B1274113 Get Quote

For researchers and scientists engaged in organic synthesis and drug discovery, understanding

the nuanced differences between structurally related molecules is paramount. This guide

provides a comparative analysis of 5,5-Dimethylhexanoic acid and its isomers, focusing on

their chemical and physical properties. Due to a lack of publicly available efficacy studies for

5,5-Dimethylhexanoic acid, this document will focus on its chemical characteristics and

provide a detailed experimental protocol for the synthesis of a structurally analogous

compound, 6,6-Dimethylheptanoic acid, to illustrate a relevant synthetic methodology.

Comparative Physicochemical Properties
The positioning of methyl groups on the carbon chain of hexanoic acid can influence its

physical and chemical characteristics. The following table summarizes the available data for

5,5-Dimethylhexanoic acid and a related isomer, 4,5-Dimethylhexanoic acid.
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Property 5,5-Dimethylhexanoic Acid 4,5-Dimethylhexanoic Acid

Molecular Formula C₈H₁₆O₂[1][2] C₈H₁₆O₂[3]

Molecular Weight 144.21 g/mol [1][2] ~144.21 g/mol [3]

IUPAC Name 5,5-dimethylhexanoic acid[1] 4,5-dimethylhexanoic acid

CAS Number 24499-80-7[2][4] 60308-81-8[3]

Melting Point 35 °C[2] Not available

SMILES CC(C)(C)CCCC(=O)O[1][2] CC(C)C(C)CCC(=O)O

Synthesis of a Structurally Related Carboxylic Acid:
6,6-Dimethylheptanoic Acid
While a specific, detailed experimental protocol for the synthesis of 5,5-Dimethylhexanoic
acid was not found in the reviewed literature, a comprehensive protocol for the synthesis of the

structurally similar 6,6-Dimethylheptanoic acid is available. This method, involving the

carbonation of a Grignard reagent, is a robust and widely applicable procedure for the

formation of carboxylic acids and can be adapted for the synthesis of 5,5-Dimethylhexanoic
acid from a suitable haloalkane precursor.

Materials and Reagents:[5]
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Reagent/Materi
al

Formula
Molar Mass (
g/mol )

Quantity Notes

Magnesium

Turnings
Mg 24.31 1.22 g (50 mmol) Must be dry

1-Bromo-5,5-

dimethylhexane
C₈H₁₇Br 193.12 7.73 g (40 mmol) Anhydrous

Anhydrous

Diethyl Ether
(C₂H₅)₂O 74.12 ~140 mL

Dried over

sodium/benzoph

enone

Iodine I₂ 253.81 1-2 small crystals
To initiate the

Grignard reaction

Dry Ice CO₂ 44.01 ~50 g
Solid carbon

dioxide

Hydrochloric

Acid, 6 M
HCl 36.46 ~50 mL

For acidic

workup

Saturated

Sodium

Bicarbonate

Solution

NaHCO₃ 84.01 ~100 mL For washing

Anhydrous

Sodium Sulfate
Na₂SO₄ 142.04 As needed For drying

Procedure:[5]

Grignard Reagent Formation:

Place magnesium turnings (1.22 g, 50 mmol) and a magnetic stir bar in a dry three-necked

flask equipped with a condenser and a dropping funnel.

Add a small crystal of iodine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_6_6_Dimethylheptanoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 1-bromo-5,5-dimethylhexane (7.73 g, 40 mmol) in 40 mL of anhydrous diethyl

ether and add it to the dropping funnel.

Add a small portion of the alkyl halide solution to the magnesium turnings to initiate the

reaction.

Once the reaction begins, add the remaining 1-bromo-5,5-dimethylhexane solution

dropwise to maintain a gentle reflux.

After the addition is complete, continue stirring at reflux for an additional 30-60 minutes.

Carbonation:

Cool the Grignard reagent solution to room temperature.

In a separate beaker, carefully crush approximately 50 g of dry ice.

Slowly pour the Grignard reagent solution over the crushed dry ice with vigorous stirring.

Workup and Extraction:

Allow the excess dry ice to sublime.

Slowly add 50 mL of 6 M hydrochloric acid to the reaction mixture.

Transfer the mixture to a separatory funnel. Extract the aqueous layer with two 50 mL

portions of diethyl ether.

Combine the organic layers and wash with 50 mL of saturated sodium bicarbonate

solution, followed by 50 mL of brine.

Drying and Purification:

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography.
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The following diagram illustrates the workflow for the synthesis of 6,6-Dimethylheptanoic acid.

Grignard Reagent Formation Carbonation Workup & Extraction Purification

Mg turnings + I₂ in flask Add 1-bromo-5,5-dimethylhexane
in anhydrous diethyl ether

Initiate reaction
Reflux for 30-60 min

Dropwise addition
Cool Grignard reagent Pour onto crushed dry ice (CO₂) Add 6 M HCl Extract with diethyl ether Wash with NaHCO₃ and brine Dry with Na₂SO₄ Remove solvent (rotary evaporator) Vacuum distill or column chromatography

Click to download full resolution via product page

Synthesis workflow for 6,6-Dimethylheptanoic acid.

Potential Applications and Further Research
While efficacy data is not readily available, branched-chain carboxylic acids like 5,5-
Dimethylhexanoic acid and its isomers have potential applications in various fields. For

instance, some branched-chain carboxylic acids are known to exhibit antimicrobial properties or

can be used as flavoring agents.[6] 4,5-Dimethylhexanoic acid is suggested to have potential

use in organic synthesis, cosmetic formulations, and the food industry.[3] Further research is

needed to elucidate the biological activities and potential therapeutic applications of 5,5-
Dimethylhexanoic acid. This would involve in vitro and in vivo efficacy studies to determine its

mechanism of action and compare its performance against existing alternatives in relevant

disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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